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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrosophenol

Cat. No.: B124193

An In-depth Technical Guide to the Health and Safety of 3,5-Dimethyl-4-nitrosophenol

This guide provides comprehensive health and safety information for 3,5-Dimethyl-4-
nitrosophenol, intended for researchers, scientists, and professionals in drug development.

Chemical Identification

Identifier Value

Chemical Name 3,5-Dimethyl-4-nitrosophenol

CAS Number 19628-76-3[1]

Molecular Formula C8HINO2[1]

Molecular Weight 151.16 g/mol [1]

IUPAC Name 3,5-dimethyl-4-nitrosophenol[1]
Synonyms DTXSID50284616, RefChem:271927[1]

Hazard Identification

GHS Classification:
According to aggregated GHS information, 3,5-Dimethyl-4-nitrosophenol is classified as:

» Acute Toxicity, Oral (Category 3), with the hazard statement H301: Toxic if swallowed.[1]
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e Serious Eye Irritation (Category 2), with the hazard statement H319: Causes serious eye
irritation.[1]

Pictograms:

Danger

Hazard Statements:

e H301: Toxic if swallowed[1]

e H319: Causes serious eye irritation[1]

Precautionary Statements:

Prevention: P264, P270, P280[1]

Response: P301+P316, P305+P351+P338, P321, P330, P337+P317[1]

Storage: P405[1]

Disposal: P501[1]

Health Effects
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Caption: Hazard identification and subsequent health effects of 3,5-Dimethyl-4-nitrosophenol.
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First-Aid Measures

General Advice: Show the safety data sheet to the attending physician. Immediate medical
attention is required.[2]

If Inhaled: Move the person to fresh air. If breathing has stopped, provide artificial respiration.
[3][4] Seek medical attention.[4]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
while removing all contaminated clothing.[4]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact
lenses if present and easy to do. Continue rinsing.[4] If eye irritation persists, get medical
advice/attention.[4]

If Swallowed: Rinse mouth.[4] Immediately call a POISON CENTER or doctor.[5] Do NOT
induce vomiting.[2][6]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[6][7]
For small fires, dry chemical, CO2, water spray, or foam is appropriate. For large fires, use
water spray, fog, or foam.[8]

Special Hazards: Thermal decomposition can release irritating gases and vapors, including
nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[2] Fine dust
dispersed in air may ignite.[2]

Advice for Firefighters: Wear a self-contained breathing apparatus and full protective gear.[2]

[7]

Accidental Release Measures

Personal Precautions: Use personal protective equipment.[9] Ensure adequate ventilation.[9]
Avoid dust formation.[2][7] Evacuate personnel to safe areas.[2][9]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so0.[6][9] Do
not let the product enter drains.[7]
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+ Methods for Cleaning Up: Sweep up and shovel the material into suitable containers for
disposal.[2] Avoid creating dust.[2]

Accidental Release Occurs
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Caption: Workflow for handling an accidental release of 3,5-Dimethyl-4-nitrosophenol.

Handling and Storage
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e Handling: Avoid contact with skin, eyes, or clothing.[9] Do not breathe dust.[4] Use only in a
well-ventilated area or under a chemical fume hood.[2] Wash hands thoroughly after
handling.[4]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][8] Store
locked up.[4] It is recommended to store under an inert gas like nitrogen or argon at 2-8°C.
[10]

Exposure Controls/Personal Protection

o Engineering Controls: Ensure adequate ventilation, especially in confined areas.[4] Eyewash
stations and safety showers should be close to the workstation.[2][4]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[4]

[9]
o Skin Protection: Wear suitable protective gloves and long-sleeved clothing.[9]

o Respiratory Protection: If dust is generated, use a respirator.

Physical and Chemical Properties

Property Value Source
Molecular Weight 151.16 g/mol [1]
Physical State Solid [11]
pKa ~8.2 [11]

Stability and Reactivity

» Reactivity: No specific data is available for 3,5-Dimethyl-4-nitrosophenol. However, related
compounds like 4-nitrophenol can decompose exothermally and emit toxic fumes.[12]

e Chemical Stability: Stable under recommended storage conditions.[10]
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» Conditions to Avoid: Heat, flames, and sparks.[13] Avoid dust formation.[2]

¢ Incompatible Materials: Strong oxidizing agents and strong bases.[4]

Toxicological Information

o Acute Oral Toxicity: Classified as Category 3 (Toxic if swallowed).[1]
» Serious Eye Irritation: Classified as Category 2 (Causes serious eye irritation).[1]
Experimental Protocols:

Detailed experimental protocols for the toxicological assessment of 3,5-Dimethyl-4-
nitrosophenol are not readily available in the provided search results. However, standardized
OECD guidelines are typically followed for such assessments. For instance, acute oral toxicity
is often determined using OECD Test Guideline 423 (Acute Oral toxicity — Acute Toxic Class
Method), while eye irritation is assessed using OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion). These protocols involve administering the substance to laboratory animals
(e.g., rats for oral toxicity, rabbits for eye irritation) under controlled conditions and observing
the effects.

Ecological Information

 Information on the ecological effects of 3,5-Dimethyl-4-nitrosophenol is limited. However,
related nitrophenols are known to be harmful or toxic to aquatic life.[5]

Disposal Considerations

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, national, and international regulations.[4][9]

Transport Information

o Transport information for 3,5-Dimethyl-4-nitrosophenol is not explicitly available. However,
based on its toxicity, it would likely be regulated as a hazardous material for transport. For
example, related nitrophenols are classified under UN number UN1663, Hazard Class 6.1
(Toxic substances).[5]
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Regulatory Information

e This substance is subject to GHS classification and labeling.[1] Further specific regulatory
information is not detailed in the search results. Users should consult local and national
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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